Cas no 1355229-38-7 (4-[5-(1-Hydroxy-ethyl)-4-methyl-pyridin-2-yl]-piperazine-1-carbaldehyde)

• Product Name: 4-[5-(1-Hydroxy-ethyl)-4-methyl-pyridin-2-yl]-piperazine-1-carbaldehyde
• CAS No: 1355229-38-7
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 5169441
• Update Time: 2025-06-11

4-[5-(1-Hydroxy-ethyl)-4-methyl-pyridin-2-yl]-piperazine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[5-(1-Hydroxy-ethyl)-4-methyl-pyridin-2-yl]-piperazine-1-carbaldehyde
• 1-Piperazinecarboxaldehyde, 4-[5-(1-hydroxyethyl)-4-methyl-2-pyridinyl]-

• Inchi： 1S/C13H19N3O2/c1-10-7-13(14-8-12(10)11(2)18)16-5-3-15(9-17)4-6-16/h7-9,11,18H,3-6H2,1-2H3
• InChI Key： INDBZFRRKJGZCK-UHFFFAOYSA-N
• SMILES： N1(C=O)CCN(C2=NC=C(C(O)C)C(C)=C2)CC1

Additional information on 4-[5-(1-Hydroxy-ethyl)-4-methyl-pyridin-2-yl]-piperazine-1-carbaldehyde

Professional Introduction to 4-[5-(1-Hydroxy-ethyl)-4-methyl-pyridin-2-yl]-piperazine-1-carbaldehyde (CAS No. 1355229-38-7)

4-[5-(1-Hydroxy-ethyl)-4-methyl-pyridin-2-yl]-piperazine-1-carbaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1355229-38-7, represents a unique molecular structure that combines a pyridine ring with a piperazine moiety, both of which are well-documented for their pharmacological properties. The presence of a formyl group at the terminal position of the molecule enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of 4-[5-(1-Hydroxy-ethyl)-4-methyl-pyridin-2-yl]-piperazine-1-carbaldehyde make it particularly interesting for medicinal chemists. The pyridine ring, characterized by its nitrogen-containing heterocycle, contributes to the compound's ability to interact with biological targets such as enzymes and receptors. Specifically, the 2-position of the pyridine ring is often a critical site for binding interactions, which can modulate the biological activity of the molecule. Additionally, the piperazine moiety is known for its role in enhancing solubility and improving oral bioavailability, making it a preferred scaffold in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The compound 4-[5-(1-Hydroxy-ethyl)-4-methyl-pyridin-2-yl]-piperazine-1-carbaldehyde has been explored in several preclinical studies as a potential lead compound for treating various diseases. Its molecular framework suggests that it may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drugs.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The formyl group at the 1-position can be readily transformed into other functional groups such as amides or esters, which opens up numerous possibilities for derivative synthesis. These derivatives can then be screened for enhanced pharmacological activity and improved pharmacokinetic profiles. For instance, researchers have investigated its potential as a precursor for kinase inhibitors, which are critical in targeting cancers and other chronic diseases.

The synthesis of 4-[5-(1-Hydroxy-ethyl)-4-methyl-pyridin-2-yl]-piperazine-1-carbaldehyde involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the hydroxy ethyl group at the 5-position of the pyridine ring and the subsequent formation of the formyl group at the 1-position are key steps that must be carefully optimized. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for transitioning from laboratory-scale research to industrial applications.

Recent studies have also highlighted the importance of understanding the metabolic fate of this compound. By employing techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, researchers have been able to elucidate the metabolic pathways through which 4-[5-(1-Hydroxy-ethyl)-4-methyl-pyridin-2-yl]-piperazine-1-carbaldehyde is processed in vivo. This information is crucial for predicting potential side effects and optimizing dosing regimens.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and specialty chemicals. For example, derivatives of this molecule could be developed as novel pesticides or herbicides that target specific biological pathways in pests while minimizing environmental impact.

As our understanding of molecular interactions continues to evolve, so does our ability to harness compounds like 4-[5-(1-Hydroxy-ethyl)-4-methyl-pyridin-2-yl]-piperazine-1-carbaldehyde for therapeutic purposes. The integration of computational chemistry and artificial intelligence has further accelerated drug discovery efforts by enabling rapid virtual screening and molecular modeling studies. These advancements allow researchers to predict how different modifications will affect biological activity, thereby shortening development timelines.

In conclusion, 4-[5-(1-Hydroxy-ethyl)-4-methyl-pyridin-2-yl]-piperazine-1-carbaldehyde (CAS No. 1355229-38-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer numerous opportunities for developing new drugs with improved efficacy and safety profiles. As scientific methodologies continue to advance, we can expect even more innovative applications for this versatile compound in various industries.